Cas no 518-85-4 (2,3-dihydro-1H-phenalen-1-one)

2,3-dihydro-1H-phenalen-1-one structure

Product Name:2,3-dihydro-1H-phenalen-1-one

CAS No:518-85-4

Molecular Formula:C₁₃H₁₀O

Molecular Weight:182.218

MDL:MFCD00218796

CID:2200380

PubChem ID:602781

2,3-dihydro-1H-phenalen-1-one Properties

Names and Identifiers

- 2,3-dihydro-1H-phenalen-1-one
- 2,3-dihydro-1-oxo-1H-phenalene
- 2,3-dihydro-phenalen-1-one
- 860-443-8
- 518-85-4
- dihydrophenalenone
- 2,3-Dihydro-1-oxo-1H-phenalene
- CS-0091715
- 7-Perinaphthanone
- 2,3-dihydrophenalen-1-one
- Maybridge1_002234
- 2,3-Dihydro-1H-phenalen-1-one #
- Perinaphthanone
- Z2573662594
- AAA51885
- AKOS021983180
- UNII-NQ635YUV6K
- EN300-333764
- SR-01000641903-1
- BTB 12784
- NQ635YUV6K
- HMS547N12
- D75192
- 2,3-Dihydro-1H-phenalen-1-one
- 1H-Phenalen-1-one, 2,3-dihydro-
- SCHEMBL254933
- DTXSID001307136
- CCG-52688
- MDL： MFCD00218796
- InChIKey： NUCARPFILXBGFK-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H10O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-6H,7-8H2

Computed Properties

Exact Mass: 182.073164938g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 182.073164938g/mol
Heavy Atom Count: 14
Complexity: 246
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

2,3-dihydro-1H-phenalen-1-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DUQK-50mg	2,3-dihydro-1H-phenalen-1-one	518-85-4	95%	50mg	$333.00	2025-02-26
A2B Chem LLC	AG45564-50mg	2,3-dihydro-1H-phenalen-1-one	518-85-4	95%	50mg	$280.00	2024-04-19
Aaron	AR00DUYW-50mg	2,3-Dihydro-1H-phenalen-1-one	518-85-4	95%	50mg	$344.00	2025-01-24
Chemenu	CM561511-1g	2,3-Dihydro-1H-phenalen-1-one	518-85-4	95%+	1g	$1253
Enamine	EN300-333764-0.05g	2,3-dihydro-1H-phenalen-1-one	518-85-4	95%	0.05g	$232.0	2023-09-04

2,3-dihydro-1H-phenalen-1-one Related Literature

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7. A comparative study of the CO oxidation reaction over pristine and C-doped boron nitride fullerene†

Mehdi D. Esrafili,Parisa Nematollahi,Roghaye Nurazar RSC Adv., 2016,6, 17172-17178
8. Highly diastereoselective Diels–Alder cycloadditions of 9R-(1-methoxyethyl)anthracene with p-benzoquinone

Harry Adams,Simon Jones,Isaac Ojea-Jimenez Org. Biomol. Chem., 2006,4, 2296-2303
9. Tailoring the optical and dynamic properties of iminothioindoxyl photoswitches through acidochromism†

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10. Application of diazene-directed fragment assembly to the total synthesis and stereochemical assignment of (+)-desmethyl-meso-chimonanthine and related heterodimeric alkaloids†

Stephen P. Lathrop,Mohammad Movassaghi Chem. Sci., 2014,5, 333-340

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